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Citalopram Stability & Analytical Methods

The following table summarizes key stability and methodological information for citalopram from recent

literature, which can be directly applied to working with its stable isotope, citalopram-d6.

Aspect Key Finding / Parameter Experimental Context Citation

Stability in
Plasma

Stable for at least 7 days Validated for 21

neuropsychotropic drugs in
human serum using UPLC-

MS/MS

[1]

Validated Quant.
Method

Accuracy: 90-110%; Precision

(RSD): <15%

UPLC-MS/MS method for 71

neuropsychotropic drugs in
human serum

[1]

Sample
Preparation

Protein precipitation (methanol-
acetonitrile)

High-throughput method for
clean-up and analysis

[1]

Chromatography C18 column; Acetonitrile/10mM
Ammonium Acetate (0.2% Acetic

Acid) gradient; 6 min run time

Optimized for separation of 71
neuropsychotropic drugs

[1]
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Aspect Key Finding / Parameter Experimental Context Citation

Mass
Spectrometry

ESI+; MRM; Capillary Voltage: 0.5
kV; Desolvation Temp: 400°C

Parameters for sensitive
detection of citalopram and

other drugs

[1]

Alternative
Extraction

Cloud-point extraction (CPE) with

Triton X-114 & Ammonium Acetate;
Recovery: Improved with 10% AA

"Green" extraction method for

21 antidepressants in plasma,
coupled with LC-MS

[2]

Detailed Experimental Protocols

Here are detailed methodologies for key experiments you can adapt for assessing citalopram-d6 stability.

UPLC-MS/MS Method for Quantitative Analysis

This method, adapted from the 71-plex panel, is ideal for high-throughput stability testing [1].

Sample Preparation (Protein Precipitation):

Mix a volume of the biological sample (e.g., 100 µL plasma) with a 1:1 mixture of methanol and

acetonitrile.
Vortex vigorously and centrifuge to pellet precipitated proteins.

Transfer the clear supernatant for analysis.

Liquid Chromatography Conditions:

Column: Kromasil ClassicShell C18 (2.1 x 50 mm, 2.5 µm)

Mobile Phase A: 10 mM Ammonium Acetate with 0.2% Acetic Acid
Mobile Phase B: Acetonitrile

Gradient: | Time (min) | Flow Rate (mL/min) | %A | %B | | :--- | :--- | :--- | :--- | | 0.0 | 0.4 | 90 | 10
| | 0.3 | 0.4 | 90 | 10 | | 3.0 | 0.4 | 50 | 50 | | 4.0 | 0.4 | 5 | 95 | | 5.0 | 0.4 | 5 | 95 | | 5.01 | 0.4 | 90 |

10 | | 6.0 | 0.4 | 90 | 10 |
Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry Conditions:
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Ionization: Electrospray Ionization (ESI), Positive Mode

Detection: Multiple Reaction Monitoring (MRM)
Capillary Voltage: 0.5 kV

Desolvation Gas Temperature: 400 °C
Desolvation Gas Flow: 1100 L/h

Cloud-Point Extraction (CPE) Protocol

This "green" extraction method can be an efficient alternative to protein precipitation [2].

Optimized CPE Conditions:
Surfactant: Triton X-114 at 6% (w/v)
Salt: Ammonium Acetate at 10% (w/v)

pH: 10.2
Temperature: 60 °C

The workflow for this optimized extraction and analysis method is summarized below.
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Start: Plasma Sample

Add Triton X-114 (6%)
and Ammonium Acetate (10%)

Adjust pH to 10.2

Incubate at 60°C

Centrifuge to
separate phases

Collect surfactant-rich
phase for analysis

UPLC-MS/MS Analysis

End: Quantitative Data

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q1: What is the primary use of citalopram-d6 in analytical methods? Citalopram-d6 is a deuterated

internal standard used in mass spectrometry-based assays, such as those for therapeutic drug monitoring

(TDM) or pharmacokinetic studies [3] [1]. Its near-identical chemical properties to citalopram, but different

mass, allow it to correct for losses during sample preparation and variations in instrument response, ensuring

high accuracy and precision [3].

Q2: How should citalopram-d6 stock solutions be stored? While specific data for citalopram-d6 is not

available, standard practice for stable isotope-labeled standards aligns with protocols for unlabeled drugs. A

study storing rat liver microsomes at -80°C for two years showed no significant loss of activity, indicating

this temperature is suitable for storing labile biological reagents and likely appropriate for long-term storage

of citalopram-d6 stock solutions [4]. Store stock solutions in a suitable solvent like methanol at -80°C or as

low as possible.

Q3: Are there any known chemical incompatibilities for citalopram or citalopram-d6 during analysis?

Citalopram is stable across a range of pH conditions, as demonstrated by its successful extraction at pH 10.2

in the CPE method and its separation under acidic mobile phase conditions (0.2% acetic acid) [1] [2]. No

specific incompatibilities are reported in the searched literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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